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Compound of Interest

Compound Name: (R)-Ofloxacin-d3

Cat. No.: B1513431 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling and disposal of (R)-Ofloxacin-d3, a

deuterated form of the fluoroquinolone antibiotic Ofloxacin. While some safety data sheets

(SDS) for the non-deuterated form and related compounds suggest it is not classified as

hazardous, it is crucial to treat all research chemicals with a high degree of caution. (R)-
Ofloxacin-d3 is a pharmaceutical-related compound of unknown potency, necessitating

stringent safety protocols.[1]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the primary defense against

chemical exposure. The following PPE is recommended for handling (R)-Ofloxacin-d3, based

on available safety data for ofloxacin and its derivatives.[1][2]
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

glasses with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[1][2]

Protects eyes from dust

particles and potential

splashes.

Skin Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber,

minimum layer thickness: 0.11

mm).[2] Protective clothing or a

lab coat should also be worn.

[2]

Prevents direct skin contact

with the compound.

Respiratory Protection

If dust is generated, use a

NIOSH-approved respirator

with a P3 filter.[2]

Protects the respiratory system

from inhalation of fine particles.

Operational Plan for Handling (R)-Ofloxacin-d3
Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe

working environment.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powder form to prevent dust formation.[2]

Ensure that safety showers and eyewash stations are readily accessible.[2]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace within the chemical fume hood, ensuring it is clean and uncluttered.

Weighing and Transfer: When weighing the solid form, do so within the fume hood to contain

any dust. Use appropriate tools (e.g., spatula, weigh paper) to handle the compound. Avoid

creating dust clouds.
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Solution Preparation: If preparing a solution, add the solid to the solvent slowly to avoid

splashing.

General Practices:

Avoid contact with skin, eyes, and clothing.[1][2]

Do not ingest or inhale the substance.[2]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Protect the compound from light.[2]

Disposal Plan
Proper disposal of (R)-Ofloxacin-d3 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance. As a fluoroquinolone

antibiotic, it should be treated as hazardous chemical waste.[3][4]

Waste Segregation and Collection:

Designate a specific, clearly labeled waste container for (R)-Ofloxacin-d3 and related

fluoroquinolone waste.[3]

The container should be made of a material compatible with the waste (e.g., if in solution,

compatible with the solvent).[3]

Labeling:

All waste containers must be accurately labeled with "Hazardous Waste."[3]

The label must clearly identify the contents, including "(R)-Ofloxacin-d3" and any solvents

used.[3]

Disposal Method:

The primary recommended method for the disposal of (R)-Ofloxacin-d3 is through a

licensed chemical waste disposal company.[1][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=274798
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Ofloxacin_Methyl_Ester_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Ofloxacin_Methyl_Ester_in_a_Laboratory_Setting.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=274798
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Ofloxacin_Methyl_Ester_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b1513431?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Ofloxacin_Methyl_Ester_in_a_Laboratory_Setting.pdf
https://bitesizebio.com/48975/antibiotic-disposal-lab/
https://www.benchchem.com/product/b1513431?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Ofloxacin_Methyl_Ester_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Ofloxacin_Methyl_Ester_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Ofloxacin_Methyl_Ester_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b1513431?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Ofloxacin_Methyl_Ester_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b1513431?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=274798
https://www.benchchem.com/pdf/Proper_Disposal_of_Ofloxacin_Methyl_Ester_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1513431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not dispose of this chemical down the drain or in regular trash.[3]

Spill Cleanup:

In case of a spill, prevent the spread of the material.[3]

Wear appropriate PPE during cleanup.

Clean the spill area with an appropriate solvent and decontaminating solution.[3]

Dispose of all cleanup materials (e.g., contaminated paper towels, gloves) as hazardous

waste.[3]
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Caption: Workflow for the safe handling of (R)-Ofloxacin-d3 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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